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Compound of Interest

Compound Name: Oleyltrimethylammonium chloride

Cat. No.: B076510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oleyltrimethylammonium chloride (CAS 10450-69-8), also known as oleyltrimonium

chloride, is a quaternary ammonium compound. It is a cationic surfactant with a long oleyl chain

providing hydrophobic properties and a positively charged trimethylammonium head group

conferring hydrophilicity.[1] This amphiphilic nature drives its utility in a variety of applications,

including as an emulsifier, conditioning agent, and antimicrobial agent.[1] Its potential in the

formulation of drug delivery systems, such as nanoparticles and liposomes, has garnered

interest within the scientific community. This technical guide provides a comprehensive

overview of the physicochemical properties, synthesis, potential applications, and biological

effects of Oleyltrimethylammonium chloride, with a focus on its relevance to researchers

and drug development professionals.

Physicochemical and Toxicological Data
A summary of the key physicochemical and toxicological properties of

Oleyltrimethylammonium chloride is presented below.

Physicochemical Properties
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Property Value Reference

CAS Number 10450-69-8 [1][2]

Molecular Formula C21H44ClN [3]

Molecular Weight 346.03 g/mol [3]

Appearance White to off-white solid [1]

Melting Point 230-232 °C [2]

Solubility Generally soluble in water [1]

Synonyms

Oleyltrimonium chloride, (9Z)-

N,N,N-trimethyloctadec-9-en-

1-aminium chloride, Trimethyl

oleyl ammonium chloride

[1]

Toxicological Information
Hazard Description Reference

Acute Oral Toxicity Harmful if swallowed. [4]

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.
[2][4]

Eye Damage/Irritation Causes serious eye damage. [2][4]

Aquatic Hazard Very toxic to aquatic life. [2]

Synthesis
A general synthesis route for Oleyltrimethylammonium chloride involves the quaternization

of oleylamine. This process is a standard method for producing quaternary ammonium

compounds.

Caption: Generalized synthesis workflow for Oleyltrimethylammonium chloride.
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Due to a lack of publicly available, detailed experimental protocols specifically for

Oleyltrimethylammonium chloride, the following are generalized methods based on similar

cationic surfactants. These should be adapted and optimized for specific research needs.

Preparation of Cationic Liposomes by Thin-Film
Hydration
This protocol describes a common method for preparing liposomes, which can be adapted for

the inclusion of Oleyltrimethylammonium chloride as a cationic lipid component.

Materials:

Oleyltrimethylammonium chloride

Neutral lipid (e.g., 1,2-dioleoyl-sn-glycero-3-phosphocholine - DOPC)

Cholesterol

Chloroform

Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

Round-bottom flask

Rotary evaporator

Bath sonicator or extruder

Procedure:

Dissolve Oleyltrimethylammonium chloride, DOPC, and cholesterol in chloroform in a

round-bottom flask at a desired molar ratio.

Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin

lipid film on the flask wall.

Further dry the lipid film under vacuum for at least 2 hours to remove residual solvent.
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Hydrate the lipid film with the hydration buffer by vortexing or gentle shaking at a

temperature above the phase transition temperature of the lipids. This results in the

formation of multilamellar vesicles (MLVs).

To produce small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs), the MLV

suspension can be sonicated in a bath sonicator or extruded through polycarbonate

membranes of a defined pore size.

Nanoparticle Formation by Ionic Gelation
This protocol is adapted from methods used for forming nanoparticles with cationic polymers

and can be a starting point for using Oleyltrimethylammonium chloride.

Materials:

Oleyltrimethylammonium chloride

Anionic crosslinking agent (e.g., sodium tripolyphosphate - TPP)

Deionized water

Magnetic stirrer

Procedure:

Prepare an aqueous solution of Oleyltrimethylammonium chloride at a specific

concentration.

Prepare an aqueous solution of TPP.

While stirring the Oleyltrimethylammonium chloride solution, add the TPP solution

dropwise.

The formation of nanoparticles should be observed as a spontaneous opalescent

suspension.

Continue stirring for a defined period (e.g., 30 minutes) to allow for the stabilization of the

nanoparticles.
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Nanoparticles can be collected by centrifugation and washed with deionized water to remove

unreacted reagents.

Potential Applications and Biological Effects
Antimicrobial Activity
Quaternary ammonium compounds, including Oleyltrimethylammonium chloride, are known

for their broad-spectrum antimicrobial properties. The primary mechanism of action is the

disruption of the microbial cell membrane.

Caption: General mechanism of antimicrobial action for quaternary ammonium compounds.

Drug and Gene Delivery
The cationic nature of Oleyltrimethylammonium chloride makes it a candidate for

complexing with anionic molecules like DNA and RNA, facilitating their delivery into cells. It can

also be incorporated into lipid-based nanoparticles to enhance the delivery of hydrophobic

drugs.

Potential Cytotoxicity and Induction of Apoptosis
While beneficial for antimicrobial applications, the membrane-disrupting properties of cationic

surfactants can also lead to cytotoxicity in mammalian cells. At certain concentrations, cationic

lipids have been shown to induce apoptosis.

Caption: A potential intrinsic apoptosis pathway induced by cationic lipids.

Experimental Workflow: Nanoparticle Synthesis and
Characterization
The following diagram outlines a typical workflow for the synthesis and characterization of

nanoparticles using Oleyltrimethylammonium chloride.

Caption: A typical workflow for nanoparticle synthesis and characterization.
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Oleyltrimethylammonium chloride is a versatile cationic surfactant with established

applications and significant potential in the field of drug delivery and biomedical research. Its

physicochemical properties make it suitable for forming self-assembled structures like micelles

and for incorporation into more complex formulations such as liposomes and nanoparticles.

While its antimicrobial properties are well-recognized, further research is needed to fully

elucidate its specific interactions with mammalian cells and its potential to modulate cellular

signaling pathways. The generalized protocols and workflows provided in this guide offer a

starting point for researchers to explore the applications of Oleyltrimethylammonium chloride
in their own studies. As with any cationic lipid, careful consideration of its cytotoxic potential is

crucial in the design of safe and effective formulations for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076510?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

